![molecular formula C18H19ClN2O2 B268512 N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide](/img/structure/B268512.png)
N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide
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Overview
Description
N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide, also known as Boc-protected amine, is a chemical compound used in various scientific research applications. The synthesis of this compound involves several steps and requires expertise in organic chemistry.
Mechanism of Action
The mechanism of action of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide is not well understood. However, it is believed to act as a protecting group for amines, preventing unwanted reactions during chemical synthesis.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects. It is a chemical compound used solely for scientific research purposes.
Advantages and Limitations for Lab Experiments
The main advantage of using N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide in lab experiments is its ability to protect amines during chemical synthesis. This helps to prevent unwanted reactions and ensures the desired product is obtained. However, the synthesis of this compound requires expertise in organic chemistry and should be carried out under strict laboratory conditions.
Future Directions
There are several future directions for the use of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide in scientific research. One of the future directions is the synthesis of new biologically active compounds using this compound as a building block. Another future direction is the development of new protecting groups for amines in organic synthesis. Additionally, the use of this compound in drug discovery and development may also be explored in the future.
Conclusion:
In conclusion, this compound is a chemical compound used in various scientific research applications. Its synthesis involves several steps and requires expertise in organic chemistry. This compound is used as a protecting group for amines in organic synthesis and has no known biochemical or physiological effects. The future directions for the use of this compound in scientific research include the synthesis of new biologically active compounds, the development of new protecting groups for amines, and the use of this compound in drug discovery and development.
Synthesis Methods
The synthesis of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide involves several steps. The first step is the protection of the amine group with Boc (tert-butoxycarbonyl) group. This step is followed by the reaction of the protected amine with 2-chlorobenzoyl chloride. The resulting product is then deprotected by treatment with trifluoroacetic acid to obtain the final product. The synthesis of this compound requires expertise in organic chemistry and should be carried out under strict laboratory conditions.
Scientific Research Applications
N-{4-[(sec-butylamino)carbonyl]phenyl}-2-chlorobenzamide is widely used in scientific research applications. It is used as a building block in the synthesis of various biologically active compounds such as peptides, peptidomimetics, and small molecules. This compound is also used as a protecting group for amines in organic synthesis.
properties
Molecular Formula |
C18H19ClN2O2 |
---|---|
Molecular Weight |
330.8 g/mol |
IUPAC Name |
N-[4-(butan-2-ylcarbamoyl)phenyl]-2-chlorobenzamide |
InChI |
InChI=1S/C18H19ClN2O2/c1-3-12(2)20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19/h4-12H,3H2,1-2H3,(H,20,22)(H,21,23) |
InChI Key |
MADXEUMTBKLHBE-UHFFFAOYSA-N |
SMILES |
CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Canonical SMILES |
CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Origin of Product |
United States |
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